Cas no 900010-85-7 (2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 900010-85-7
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5494534
• PubChem ID: 7599628
• Update Time: 2025-06-09

2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 900010-85-7
• 2-hexyl-9-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• F2745-0256
• VU0495613-1
• AKOS024676388

• Inchi： 1S/C19H23N5O3/c1-3-4-5-6-10-14-21-15(17(20)25)16-18(22-14)24(19(26)23-16)12-8-7-9-13(11-12)27-2/h7-9,11H,3-6,10H2,1-2H3,(H2,20,25)(H,23,26)
• InChI Key： RGLDBGADKKGMGD-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(CCCCCC)=NC=2N1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Additional information on 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 900010-85-7)

The compound 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a meticulously designed molecule with significant implications in the field of pharmaceutical chemistry. Its unique structural framework, characterized by a purine core appended with a hexyl side chain and a methoxyphenyl substituent, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

At the heart of this compound lies its purine scaffold, a well-documented motif in medicinal chemistry due to its prevalence in nucleic acids and its inherent biological activity. The 8-oxo group introduces a critical electron-withdrawing effect, modulating the electronic properties of the molecule and influencing its interactions with biological targets. This feature is particularly relevant in the context of developing kinase inhibitors, where such structural elements often enhance binding affinity and specificity.

The presence of a hexyl side chain contributes to the compound's lipophilicity, potentially improving its cell membrane permeability—a crucial factor for oral bioavailability. This characteristic aligns with contemporary trends in drug design, where optimizing pharmacokinetic profiles is paramount. Recent studies have highlighted the importance of lipophilic modifications in enhancing drug delivery systems, making this compound an intriguing subject for further investigation.

Furthermore, the 3-methoxyphenyl substituent adds another layer of complexity to the molecule's interactions. Methoxyphenyl groups are known to exhibit diverse pharmacological effects, including antioxidant and anti-inflammatory properties. In recent years, there has been growing interest in integrating such structural elements into drug candidates to modulate their pharmacodynamics and reduce potential side effects. The combination of these features in 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suggests multifaceted therapeutic potential.

Current research in medicinal chemistry increasingly emphasizes the role of computational modeling and high-throughput screening in identifying novel drug candidates. The structural features of this compound make it an excellent candidate for virtual screening against various biological targets. For instance, its purine core suggests potential activity against enzymes involved in DNA replication and repair, which are frequently implicated in cancer biology. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on certain kinases, warranting further experimental validation.

In addition to its potential as an enzyme inhibitor, the compound's unique structure may also make it suitable for exploring novel therapeutic avenues. For example, its ability to interact with biological membranes due to the hexyl chain could be leveraged in developing membrane-targeting drugs. Such approaches are gaining traction in fields like oncology and neurology, where targeting cellular membranes has shown promise. Moreover, the methoxyphenyl group could serve as a handle for further derivatization, allowing chemists to fine-tune the molecule's properties for specific applications.

The synthesis of 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques like multi-step organic synthesis combined with automated purification processes have significantly improved yields and purity levels. These advancements are crucial for ensuring that subsequent biological evaluations are performed on high-quality material.

As the pharmaceutical industry continues to evolve, there is a growing demand for innovative compounds that address unmet medical needs. The structural diversity offered by 2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide positions it as a valuable asset in the quest for new treatments. Its combination of lipophilicity, electronic modulation via the 8-oxo group, and tunable aromatic interactions makes it a versatile platform for further exploration.

In conclusion,2-hexyl-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique features align well with current trends in drug design and offer numerous opportunities for further research and development. As scientists continue to unravel its potential applications,this compound is poised to contribute significantly to advancements in medicine.